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Compound of Interest

Compound Name:
3-Amino-3-(3-

nitrophenyl)propanoic acid

Cat. No.: B1267585 Get Quote

An In-depth Technical Guide to 3-Amino-3-(3-
nitrophenyl)propanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-Amino-3-(3-
nitrophenyl)propanoic acid, a compound of significant interest in pharmaceutical and

biochemical research. This document outlines its chemical and physical properties, provides

detailed experimental protocols for its synthesis, and explores its applications, particularly in

neuroscience and as a synthetic building block.

Core Compound Data
3-Amino-3-(3-nitrophenyl)propanoic acid is a non-proteinogenic β-amino acid. The presence

of a nitro group on the phenyl ring makes it a versatile intermediate for further chemical

modifications. The (S)-enantiomer is commonly utilized in research applications.
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Identifier Value Source(s)

Chemical Name
3-Amino-3-(3-

nitrophenyl)propanoic acid
N/A

CAS Number 734529-57-8 ((S)-enantiomer) [1]

Molecular Formula C₉H₁₀N₂O₄ [1]

Molecular Weight 210.19 g/mol [1]

IUPAC Name
(3S)-3-amino-3-(3-

nitrophenyl)propanoic acid
[1]

Physicochemical Properties
A summary of the key physicochemical properties is presented below. This data is essential for

handling, formulation, and experimental design.

Property Value Source(s)

Appearance White to off-white solid [2]

Purity ≥ 95% [3]

Optical Rotation [α]D²⁰ = 15 ± 2º (c=1 in NaOH) [2]

Storage Temperature 0-8 °C [2]

Synthesis Protocols
The synthesis of 3-Amino-3-(3-nitrophenyl)propanoic acid can be achieved through various

methods. A common approach involves the Michael addition of an amine to a cinnamic acid

derivative, followed by resolution of the enantiomers.

Experimental Protocol: Synthesis via Michael Addition
This protocol outlines a general procedure for the synthesis of racemic 3-Amino-3-(3-
nitrophenyl)propanoic acid.
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Materials:

3-Nitrocinnamic acid

Ammonia solution (aqueous)

Methanol

Hydrochloric acid

Sodium hydroxide

Diethyl ether

Standard laboratory glassware and equipment

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 3-nitrocinnamic acid in methanol.

Ammonia Addition: To the stirred solution, add an excess of concentrated aqueous ammonia

solution at room temperature.

Reaction Monitoring: Seal the flask and stir the reaction mixture at room temperature.

Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is

typically complete within 24-48 hours.

Work-up:

Once the reaction is complete, concentrate the mixture under reduced pressure to remove

methanol and excess ammonia.

Dissolve the residue in water and wash with diethyl ether to remove any unreacted starting

material.

Acidify the aqueous layer with hydrochloric acid to a pH of approximately 2.

Collect the resulting precipitate by vacuum filtration and wash with cold water.
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Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water, to yield racemic 3-Amino-3-(3-nitrophenyl)propanoic acid.

Experimental Protocol: Enzymatic Resolution
Enzymatic resolution is a widely used method to obtain the enantiomerically pure forms of the

amino acid.

Materials:

Racemic N-acetyl-3-amino-3-(3-nitrophenyl)propanoic acid

Immobilized penicillin G acylase

Phosphate buffer (pH 7.5)

Sodium hydroxide solution

Hydrochloric acid

Ethyl acetate

Procedure:

Enzymatic Hydrolysis: Suspend the racemic N-acetyl-3-amino-3-(3-nitrophenyl)propanoic
acid in a phosphate buffer (pH 7.5). Add immobilized penicillin G acylase to the suspension.

pH Control: Maintain the pH of the reaction mixture at 7.5 by the controlled addition of a

sodium hydroxide solution.

Reaction Monitoring: Monitor the progress of the hydrolysis. The reaction is complete when

one equivalent of the base has been consumed.

Separation:

Filter off the immobilized enzyme.

Wash the aqueous solution with ethyl acetate to remove the unreacted (R)-N-acetyl-3-
amino-3-(3-nitrophenyl)propanoic acid.
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Acidify the aqueous layer containing the (S)-amino acid to its isoelectric point using

hydrochloric acid.

Isolation: Collect the precipitated (S)-3-Amino-3-(3-nitrophenyl)propanoic acid by filtration,

wash with cold water, and dry under vacuum.

Applications in Research and Development
3-Amino-3-(3-nitrophenyl)propanoic acid is a valuable tool in several areas of scientific

research.

Neuroscience Research
This compound is utilized in neuroscience to study neurotransmitter systems.[2] Its structural

similarity to γ-aminobutyric acid (GABA) suggests its potential as a GABA analogue, which

could modulate GABAergic neurotransmission.
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Caption: Potential interaction points of 3-Amino-3-(3-nitrophenyl)propanoic acid with the

GABAergic synapse.

Peptide Synthesis
As a non-natural amino acid, it serves as a building block in peptide synthesis to create

peptidomimetics with enhanced stability or novel biological activities.[4] The presence of the

amino and carboxylic acid groups allows for its incorporation into peptide chains using standard

solid-phase peptide synthesis (SPPS) protocols.
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Caption: Workflow for incorporating 3-Amino-3-(3-nitrophenyl)propanoic acid into a peptide

chain via SPPS.
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3-Amino-3-(3-nitrophenyl)propanoic acid is a compound with significant potential in drug

discovery and chemical biology. Its versatile chemical nature allows for its use as a scaffold in

the synthesis of more complex molecules and as a probe to study biological systems. The

experimental protocols and data presented in this guide are intended to facilitate further

research and development involving this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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